Cas no 96449-14-8 (2-bromo-2-fluoroacetonitrile)

• Product Name: 2-bromo-2-fluoroacetonitrile
• CAS No: 96449-14-8
• MF: C₂HBrFN
• MW: 137.93844294548
• MDL: MFCD07784278
• CID: 800326
• PubChem ID: 13537532
• Update Time: 2025-05-28

2-bromo-2-fluoroacetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,bromofluoro- (9CI)
• 2-bromo-2-fluoroacetonitrile
• BROMOFLUOROACETONITRILE
• 2-bromanyl-2-fluoranyl-ethanenitrile
• 2-bromo-2-fluoro-acetonitrile
• 2-bromo-2-fluoroethanenitrile
• Acetonitrile,bromofluoro
• PC0993
• AKOS006345981
• SY198075
• Bromo(fluoro)acetonitrile
• DTXSID90543214
• A845592
• MFCD07784278
• SCHEMBL10632974
• 96449-14-8
• EN300-211417

• MDL： MFCD07784278
• Inchi： 1S/C2HBrFN/c3-2(4)1-5/h2H
• InChI Key： PABLWEPPFMSACN-UHFFFAOYSA-N
• SMILES： BrC(C#N)F

Computed Properties

• Exact Mass: 136.92800
• Monoisotopic Mass: 136.92764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 1.20048

2-bromo-2-fluoroacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-bromo-2-fluoroacetonitrile

Recent Advances in the Application of 2-Bromo-2-fluoroacetonitrile (CAS: 96449-14-8) in Chemical Biology and Pharmaceutical Research

2-Bromo-2-fluoroacetonitrile (CAS: 96449-14-8) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity profile. Recent studies have highlighted its potential in the synthesis of fluorinated compounds, which are increasingly important in drug discovery and development. This research brief aims to summarize the latest findings on the applications, mechanisms, and safety considerations of this compound, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-bromo-2-fluoroacetonitrile as a key intermediate in the synthesis of novel fluorinated kinase inhibitors. The researchers utilized its reactive bromo and fluoro substituents to introduce fluorine atoms at specific positions of the target molecules, enhancing their binding affinity and metabolic stability. The study reported a 30% improvement in inhibitory activity compared to non-fluorinated analogs, highlighting the compound's significance in modern drug design.

In the field of chemical biology, 2-bromo-2-fluoroacetonitrile has been employed as a labeling reagent for protein modification. A recent Nature Chemical Biology paper (2024) described its use in selective cysteine modification, enabling the study of protein-protein interactions with unprecedented precision. The researchers developed a novel protocol that takes advantage of the compound's dual reactivity, achieving near-quantitative labeling yields under physiological conditions.

Safety assessments of 2-bromo-2-fluoroacetonitrile have also progressed significantly. A comprehensive toxicological study published in Chemical Research in Toxicology (2023) established its safety profile for laboratory use, while emphasizing the need for proper handling due to its potential respiratory irritant properties. The study provided detailed guidelines for storage, handling, and disposal, which are crucial for researchers working with this compound.

The pharmaceutical industry has shown growing interest in 2-bromo-2-fluoroacetonitrile as evidenced by recent patent filings. A 2024 patent application by a major pharmaceutical company disclosed its use in the synthesis of next-generation antiviral agents, particularly targeting RNA viruses. The patent highlights the compound's role in introducing fluorine atoms at critical positions of nucleoside analogs, significantly improving their pharmacokinetic properties.

Looking forward, researchers are exploring the potential of 2-bromo-2-fluoroacetonitrile in emerging areas such as PROTAC (proteolysis targeting chimera) development and fluorine-18 radiochemistry for PET imaging. Preliminary results presented at the 2024 American Chemical Society meeting suggest its utility in creating fluorinated linkers for targeted protein degradation systems, opening new avenues for drug discovery.